Cas no 107276-40-4 (Benzenamine,3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]-)

Benzenamine,3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]- structure
107276-40-4 structure
Product Name:Benzenamine,3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]-
CAS No:107276-40-4
MF:C17H21NO4
MW:303.35294508934
CID:180220
PubChem ID:60185
Update Time:2025-04-19

Benzenamine,3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]-
    • 3-methoxy-4-[3-(4-methoxyphenoxy)propoxy]aniline
    • 1-(4-Methoxy-phenoxy)-3-(4-amino-2-methoxy-phenoxy)-propan
    • 1-< 4-Methoxy-phenoxy> -3-< 4-amino-2-methoxy-phenoxy> -propan
    • 4-(3-(p-Methoxyphenoxy)propoxy)-m-anisidine
    • AC1L1SQ8
    • AC1Q578T
    • amp
    • B 5227
    • BRN 2817484
    • LS-20154
    • M &amp
    • M B 5227
    • m-ANISIDINE, 4-(3-(p-METHOXYPHENOXY)PROPOXY)-
    • AKOS022326772
    • 107276-40-4
    • DTXSID90147993
    • M & B 5227
    • 3-Methoxy-4-(3-(4-methoxyphenoxy)propoxy)aniline
    • Inchi: 1S/C17H21NO4/c1-19-14-5-7-15(8-6-14)21-10-3-11-22-16-9-4-13(18)12-17(16)20-2/h4-9,12H,3,10-11,18H2,1-2H3
    • InChI Key: CMOWKACUQPBKIP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1OC)N)CCCOC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 303.14713
  • Monoisotopic Mass: 303.147058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.9
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.144
  • Boiling Point: 466.1°C at 760 mmHg
  • Flash Point: 249.7°C
  • Refractive Index: 1.562
  • PSA: 62.94
  • LogP: 3.71510
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